1-Azetidinecarboxamide, 3-(1-methylethoxy)-N-[[2-methyl-4-[2-[(1-methyl-1H-pyrazol-4-yl)amino]-4-pyrimidinyl]phenyl]methyl]-

• IUPAC Name: N-[[2-methyl-4-[2-[(1-methylpyrazol-4-yl)amino]pyrimidin-4-yl]phenyl]methyl]-3-propan-2-yloxyazetidine-1-carboxamide
• InChI: InChI=1S/C23H29N7O2/c1-15(2)32-20-13-30(14-20)23(31)25-10-18-6-5-17(9-16(18)3)21-7-8-24-22(28-21)27-19-11-26-29(4)12-19/h5-9,11-12,15,20H,10,13-14H2,1-4H3,(H,25,31)(H,24,27,28)
• InChI Key: BMWMKGNVAMXXCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=NC(=NC=C2)NC3=CN(N=C3)C)CNC(=O)N4CC(C4)OC(C)C
• Molecular Formula: C23H29N7O2
• Molecular Weight: 435.5 g/mol
• CAS RN: 1798787-27-5

Description

BIIB068 is a potent, selective, reversible, and orally active inhibitor of Bruton’s tyrosine kinase. Bruton’s tyrosine kinase is a non-receptor tyrosine kinase that plays a crucial role in the signaling pathways of B cells and myeloid cells. BIIB068 has shown significant potential in the treatment of autoimmune diseases due to its high selectivity and efficacy .

Scientific Research Applications

BIIB068 has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. In chemistry, it is used as a tool compound to study the inhibition of Bruton’s tyrosine kinase. In biology and medicine, BIIB068 is being investigated for its potential therapeutic effects in autoimmune diseases such as systemic lupus erythematosus . The compound has shown promising results in preclinical studies and is currently undergoing clinical trials . In the industry, BIIB068 is used in the development of new therapeutic agents targeting Bruton’s tyrosine kinase .

Mechanism of Action

BIIB068 exerts its effects by selectively inhibiting Bruton’s tyrosine kinase. Bruton’s tyrosine kinase is a key enzyme in the signaling pathways of B cells and myeloid cells. By inhibiting this enzyme, BIIB068 blocks the activation of downstream signaling pathways, leading to the suppression of B cell activation and the production of pro-inflammatory cytokines . This mechanism makes BIIB068 a promising therapeutic agent for the treatment of autoimmune diseases .

Biochemical Analysis

Biochemical Properties

BIIB068 plays a significant role in biochemical reactions, particularly in the inhibition of BTK activity . BTK is a cytoplasmic non-receptor tyrosine kinase that signals downstream of Fc receptors and plays a transduction role in antibody expression following B cell activation . By blocking BTK activity, BIIB068 can provide therapeutic benefits to patients suffering from autoimmune disorders by blocking aberrant B and myeloid cell activation .

Cellular Effects

BIIB068 has profound effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . In particular, it regulates B cell activation, proliferation, and differentiation .

Molecular Mechanism

BIIB068 exerts its effects at the molecular level through a variety of mechanisms. It binds to BTK, inhibiting its activity and thereby disrupting the downstream signaling of Fc receptors . This inhibition can block the overactivation of B cells, a common cause of some autoimmune diseases .

Dosage Effects in Animal Models

The effects of BIIB068 vary with different dosages in animal models

Metabolic Pathways

BIIB068 is involved in the BTK signaling pathway

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of BIIB068 involves several key steps, starting from 4-bromo-2-methylbenzonitrile. The synthetic route includes cyano reduction, Boc protection, Miyaura boration, Suzuki coupling reaction, installation of aminopyrrole, and Boc deprotection . The process is highlighted by an economical construction of a 2-amino-4 substituted pyrimidine employing a simple nucleophilic substitution reaction and a green reduction of the cyano group .

Industrial Production Methods

The industrial production of BIIB068 focuses on optimizing the synthetic route to achieve high yield and purity. The developed process provided an overall yield of 32%, with an HPLC purity of 99% . The structure of BIIB068 was confirmed by various analytical techniques, including mass spectrometry, infrared spectroscopy, proton nuclear magnetic resonance, and carbon-13 nuclear magnetic resonance .

Chemical Reactions Analysis

Types of Reactions

BIIB068 undergoes several types of chemical reactions, including nucleophilic substitution and reduction reactions .

Common Reagents and Conditions

Nucleophilic Substitution: This reaction involves the use of nucleophiles to replace a leaving group in the molecule. Common reagents include nucleophiles such as amines and conditions typically involve the use of solvents like dimethyl sulfoxide.

Reduction: The reduction of the cyano group to an amine is a key step in the synthesis of BIIB068.

Major Products

The major product formed from these reactions is BIIB068 itself, which is a highly selective and potent inhibitor of Bruton’s tyrosine kinase .

Comparison with Similar Compounds

Similar Compounds

Ibrutinib: Another inhibitor of Bruton’s tyrosine kinase, but it is an irreversible inhibitor.

Acalabrutinib: A selective, irreversible inhibitor of Bruton’s tyrosine kinase.

Zanubrutinib: A potent, irreversible inhibitor of Bruton’s tyrosine kinase.

Uniqueness of BIIB068

BIIB068 is unique in that it is a reversible inhibitor of Bruton’s tyrosine kinase, which provides it with potential advantages in terms of reduced side effects compared to irreversible inhibitors . Additionally, BIIB068 has shown high selectivity for Bruton’s tyrosine kinase over other kinases, making it a highly specific therapeutic agent .